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Compound of Interest

Compound Name: GLPG2451

Cat. No.: B1653926

Disclaimer: A specific Safety Data Sheet (SDS) for GLPG2451 was not found in the public
domain. The following procedures are based on general best practices for the disposal of non-
acutely hazardous small molecule research compounds. Researchers, scientists, and drug
development professionals must consult their institution's Environmental Health and Safety
(EHS) department for specific guidance and obtain the SDS from the supplier before handling
or disposing of this compound.

Immediate Safety and Handling Precautions

Before disposal, ensure all personnel are familiar with the potential hazards associated with
GLPG2451. While specific toxicity data is not readily available, it is prudent to treat this
compound as a potentially hazardous chemical.

Personal Protective Equipment (PPE): All personnel handling GLPG2451 waste must wear the
following:

o Gloves: Nitrile or other chemically resistant gloves. Double-gloving is recommended.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat to protect from splashes.

Waste Segregation and Collection
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Proper segregation of chemical waste is critical to ensure safe disposal and regulatory
compliance.

e Do Not Mix: Do not mix GLPG2451 waste with other waste streams such as solvents, acids,
bases, or biohazardous waste unless explicitly permitted by your institution's EHS guidelines.

[1]
e Solid Waste:

o Collect unused or expired GLPG2451 powder, contaminated personal protective
equipment (gloves, wipes, etc.), and contaminated lab supplies (e.g., weigh boats, pipette
tips) in a designated, leak-proof, and clearly labeled hazardous waste container.[2]

o The container should be made of a material compatible with the chemical. A high-density
polyethylene (HDPE) container is generally a safe choice.

e Liquid Waste:

o If GLPG2451 has been dissolved in a solvent, the entire solution is considered hazardous
waste.

o Collect liquid waste in a sealed, leak-proof container, ensuring it is compatible with the
solvent used.

o Never dispose of organic solvents down the drain.[3]

o Leave at least 10% headspace in liquid waste containers to allow for vapor expansion.

Waste Container Labeling and Storage

Accurate labeling and proper storage are essential for safety and compliance.

o Labeling: All waste containers must be labeled with a "Hazardous Waste" tag as soon as the
first drop of waste is added. The label should include:

o The full chemical name: "GLPG2451"

o The concentration and solvent (for liquid waste)
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o The date the waste was first added

o The name of the principal investigator or lab group

e Storage:

o Store waste containers in a designated "Satellite Accumulation Area" (SAA) within the

laboratory.[1][2]

o The SAA must be at or near the point of generation and under the control of laboratory

personnel.[4]

o Ensure waste containers are kept closed at all times, except when adding waste.[2]

o Store in a well-ventilated area, away from heat sources and incompatible materials.[1]

Quantitative Data Summary

Parameter

Guideline

Source

Personal Protective Equipment

Nitrile gloves, safety glasses,

lab coat

General Lab Safety

Waste Container Type

Chemically compatible, leak-
proof (e.g., HDPE)

[2]

Liquid Waste Headspace

Minimum 10% of container

volume

General Lab Safety

Satellite Accumulation Area
(SAA) Limit

Max. 55 gallons of hazardous
waste or 1 quart of acutely

toxic waste

[2]

Waste Storage Time Limit in
SAA

Up to 12 months (or until

container is full)

[2]

Disposal Workflow

The following diagram outlines the decision-making process and procedural steps for the

proper disposal of GLPG2451.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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